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Compound of Interest

Compound Name: C8 Dihydroceramide

Cat. No.: B043514 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of C8 Dihydroceramide, ensuring the safety of laboratory personnel

and compliance with environmental regulations.

C8 Dihydroceramide (N-octanoyl-D-erythro-dihydrosphingosine) is a synthetic sphingolipid

commonly used in research as a negative control for its bioactive counterpart, C8 ceramide.[1]

[2] While it is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), proper disposal procedures are essential to maintain a safe laboratory

environment and prevent environmental contamination.[3]

Chemical and Physical Properties Overview
Understanding the properties of C8 Dihydroceramide is the first step in determining the

appropriate disposal method.
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Property Value Source

Molecular Formula C₂₆H₅₃NO₃ [1][4][5]

Molecular Weight 427.7 g/mol [1][4][5]

Appearance White waxy solid [1][6]

GHS Classification Not classified as hazardous [3]

Solubility

Soluble in DMF (25 mg/ml),

ethanol (10 mg/ml), DMSO (5

mg/ml), and Chloroform.

[1][4][6]

Water Hazard Class 1 (Slightly hazardous for water) [3]

Step-by-Step Disposal Protocol
This protocol outlines the decision-making process for the safe disposal of C8
Dihydroceramide in various forms.

Step 1: Assess the Waste Form
Identify whether the C8 Dihydroceramide waste is in solid form, dissolved in a solvent, or is an

empty container.

Step 2: Solid C8 Dihydroceramide Waste
For small quantities of solid C8 Dihydroceramide, the Safety Data Sheet (SDS) suggests that

it can be disposed of with household waste.[3] However, in a laboratory setting, it is best

practice to handle all chemical waste with a higher degree of caution.

Procedure:

Ensure the solid waste is clearly labeled as "C8 Dihydroceramide (Non-Hazardous)".

Place the solid in a sealed, robust container to prevent dispersal.

Dispose of the sealed container in the designated non-hazardous solid chemical waste

stream provided by your institution's Environmental Health and Safety (EHS) department.
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Do not dispose of solid C8 Dihydroceramide directly into regular laboratory trash cans

that may be handled by custodial staff not trained in chemical waste disposal.[4]

Step 3: C8 Dihydroceramide in Solution
The disposal of C8 Dihydroceramide solutions depends on the solvent used.

Aqueous Solutions (if applicable): While C8 Dihydroceramide has low water solubility, any

aqueous suspensions or solutions should not be disposed of down the drain in large

quantities to prevent entry into groundwater and sewage systems.[3]

Solvent-Based Solutions (e.g., DMF, Ethanol, DMSO):

The solvent dictates the disposal method. Most organic solvents are considered

hazardous waste.

Collect the C8 Dihydroceramide solution in a designated, properly labeled hazardous

waste container that is compatible with the solvent.

The label should clearly state all components of the solution (e.g., "C8 Dihydroceramide
in Ethanol").

Arrange for pickup and disposal through your institution's EHS department.

Step 4: Empty C8 Dihydroceramide Containers
Properly cleaned containers can often be disposed of as regular laboratory glass or plastic

waste.

Procedure:

Rinse the empty container three times with a suitable solvent (e.g., ethanol) that can

dissolve any remaining residue.

Collect the rinsate (the solvent used for rinsing) and dispose of it as hazardous waste,

following the procedure in Step 3.
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Once the container is clean and dry, deface or remove the original label to prevent

confusion.[7]

Dispose of the clean, unlabeled container in the appropriate laboratory recycling or waste

bin.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal

procedure for C8 Dihydroceramide waste.
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Click to download full resolution via product page

Caption: Disposal workflow for C8 Dihydroceramide.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of C8 Dihydroceramide, fostering a culture of safety and compliance

within the laboratory. Always consult your institution's specific waste management guidelines

and contact your EHS department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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